Cas no 106517-64-0 (5H-1,3Dioxolo4,5-findole-6-carboxylic Acid)
5H-1,3-Dioxolo[4,5-f]indole-6-carboxylic Acid is a heterocyclic compound featuring a fused dioxolo and indole scaffold with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The dioxolo ring enhances stability, while the indole core offers reactivity for further derivatization. The carboxylic acid moiety allows for easy conjugation or modification, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. Its well-defined chemical properties and purity ensure consistent performance in reactions such as amide coupling or esterification. Suitable for research-scale synthesis, this compound is handled under standard laboratory conditions.
106517-64-0 structure
Product name:5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid
- 5,6-(Methylenedioxy)indole-2-carboxylicacid
- 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5H-1,3-Dioxolo[4,5-f]indole-6-carboxylicacid
- MFCD03848056
- SB30454
- 106517-64-0
- SCHEMBL2400125
- SY268912
- AS-43327
- BJRAHWGTBUCWCY-UHFFFAOYSA-N
- AKOS037643962
- CS-0341889
- DTXSID30358647
- 2H,5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5,6-Methylenedioxyindole-3-carboxylic acid
- 5,6-Methylenedioxyindole-2-carboxylic acid
- 5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
-
- MDL： MFCD03848056
- Inchi： 1S/C10H7NO4/c12-10(13)7-1-5-2-8-9(15-4-14-8)3-6(5)11-7/h1-3,11H,4H2,(H,12,13)
- InChI Key： BJRAHWGTBUCWCY-UHFFFAOYSA-N
- SMILES： O1COC2C=C3C=C(C(=O)O)NC3=CC1=2
Computed Properties
- Exact Mass: 205.03751
- Monoisotopic Mass: 205.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 71.55
- LogP: 1.59480
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB457421-1 g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 1g |
€1,002.80 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y0997627-5g |
5,6-Methylenedioxy-2-indolecarboxylic acid |
106517-64-0 | 95% | 5g |
$1550 | 2024-08-02 | |
| TRC | D495108-100mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid |
106517-64-0 | 100mg |
$ 185.00 | 2022-04-29 | ||
| Alichem | A159001571-250mg |
5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid |
106517-64-0 | 95% | 250mg |
$452.55 | 2023-09-04 | |
| TRC | D495108-50mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid |
106517-64-0 | 50mg |
$ 115.00 | 2022-04-29 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-250mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 250mg |
1908.1CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-5g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 5g |
¥42670.43 | 2025-01-22 | |
| Ambeed | A1702105-1g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 98% | 1g |
$1662.0 | 2024-04-26 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-1g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 1g |
¥12066.64 | 2025-01-22 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-250mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 250mg |
¥5228.88 | 2025-01-22 |
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Related Literature
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
-
Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:106517-64-0)5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
Purity:99%/99%/99%/99%/99%/99%
Quantity:1g/5g/500mg/250mg/100mg/50mg
Price ($):1512.0/5348.0/920.0/655.0/436.0/327.0